N-(4H-chromeno[4,3-d]thiazol-2-yl)pentanamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)pentanamide
• InChI: InChI=1S/C15H16N2O2S/c1-2-3-8-13(18)16-15-17-14-10-6-4-5-7-11(10)19-9-12(14)20-15/h4-7H,2-3,8-9H2,1H3,(H,16,17,18)
• InChI Key: UJHXPYHXTJWJRV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=NC2=C(S1)COC3=CC=CC=C32
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

“N-(4H-chromeno[4,3-d]thiazol-2-yl)pentanamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry research. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of thiazole derivatives is characterized by the presence of a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit various pharmacological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules. The reactivity of the thiazole ring allows for various chemical reactions to take place, including donor–acceptor, nucleophilic, and oxidation reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antitumoral Activities

• . These compounds were tested for antiproliferative activities in fibroblasts and eight representative human tumoral cell lines, including Huh7 D12, Caco2, MDA-MB231, MDA-MB468, HCT116, PC3, MCF7, and PANC1. Their potential as antitumor agents was evaluated.

Antimicrobial Properties

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Anti-Inflammatory Potential

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Antiglycation Properties

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Future Directions

The development of new compounds related to the thiazole scaffold is an active area of research due to their diverse biological activities. Future research may focus on designing and developing different thiazole derivatives with lesser side effects.